Cas no 2639442-89-8 (3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride)

• Product Name: 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• CAS No: 2639442-89-8
• MF: C₅H₁₁ClN₄O
• MW: 178.620039224625
• CID: 6184992
• PubChem ID: 155970527
• Update Time: 2025-08-05

3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• EN300-20878414
• AT26759
• 2639442-89-8
• 3-(AMINOMETHYL)-4-ETHYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE HCL
• Z2310707945

• Inchi： 1S/C5H10N4O.ClH/c1-2-9-4(3-6)7-8-5(9)10;/h2-3,6H2,1H3,(H,8,10);1H
• InChI Key： IFUYBVDIPAMPAF-UHFFFAOYSA-N
• SMILES： Cl.O=C1NN=C(CN)N1CC

Computed Properties

• Exact Mass: 178.0621387g/mol
• Monoisotopic Mass: 178.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride

Introduction to 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride (CAS No. 2639442-89-8)

3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride, identified by the chemical abstracts service number 2639442-89-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative belongs to the triazolone class, a structural motif known for its broad spectrum of biological activities. The presence of both an aminomethyl group and an ethyl substituent in its molecular framework endows it with unique chemical and pharmacological properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride consists of a central triazolone ring system fused with a five-membered dihydropyrimidine core. The aminomethyl side chain at the 3-position introduces a nucleophilic center that can participate in various covalent interactions with biological targets, while the ethyl group at the 4-position modulates the electronic properties of the molecule. These structural features contribute to its potential as an intermediate in the synthesis of more complex pharmacophores or as a lead compound for therapeutic intervention.

In recent years, there has been growing interest in triazolone derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, infection, and cancer. The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications such as oral formulations or intravenous administration. This solubility profile makes it more amenable to formulation development and bioavailability optimization.

One of the most compelling aspects of 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride is its potential as an inhibitor of key enzymes involved in metabolic pathways relevant to human disease. Preliminary computational studies suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in the pathogenesis of chronic inflammatory conditions. Additionally, its triazolone core has been shown to exhibit antimicrobial activity against certain bacterial and fungal strains, making it a candidate for developing novel antimicrobial agents.

The synthesis of 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. The formation of the triazolone ring typically proceeds via cyclization reactions between hydrazine derivatives and β-dicarbonyl compounds under controlled conditions. The introduction of the aminomethyl group can be achieved through nucleophilic substitution reactions or reductive amination techniques. Finally, salt formation with hydrochloric acid ensures stability and enhances pharmaceutical properties. These synthetic strategies underscore the importance of well-designed synthetic routes in bringing novel bioactive molecules into clinical development.

Recent advances in drug discovery have emphasized the importance of structure-based drug design and high-throughput screening (HTS) methodologies. The availability of high-resolution crystal structures for related triazolone derivatives has facilitated the rational design of 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride analogs with enhanced binding affinity and selectivity. Computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding modes and optimize lead compounds for improved pharmacokinetic profiles.

In addition to its potential as an enzyme inhibitor or antimicrobial agent, 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride has shown promise as a scaffold for developing kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways that regulate cell growth, differentiation, and survival. Dysregulation of kinase activity is associated with various cancers and inflammatory diseases. By modifying key structural features such as the substitution pattern on the triazolone ring or introducing additional functional groups like carboxylic acids or amides, researchers can fine-tune the interaction between this compound and target kinases.

The pharmacokinetic properties of 3-(aminomethyl)-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride are also under investigation to ensure its suitability for therapeutic use. In vitro studies have examined its metabolic stability under conditions mimicking human liver microsomes and intestinal CYP450 enzymes. These studies provide insights into potential degradation pathways and identify metabolites that may influence drug efficacy or toxicity. Furthermore，in vivo pharmacokinetic studies in animal models have assessed absorption，distribution，metabolism，and excretion (ADME) profiles，which are essential for optimizing dosing regimens and minimizing side effects.

The toxicological profile of this compound is another critical consideration before advancing it into clinical trials。Acute toxicity studies have been conducted to evaluate short-term exposure effects，while chronic toxicity assessments provide long-term safety data。These studies include hematology，clinical chemistry，organ weight analysis，and histopathology evaluations to identify any potential adverse effects on major organ systems。The results from these studies will help determine whether further development is warranted based on safety margins relative to therapeutic efficacy。

Given its diverse biological activities and favorable pharmacokinetic properties,3-(aminomethyl)-4-propyl - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - --- --- --- --- --- --- --- --- --- --- --- --- , it represents a valuable asset in medicinal chemistry research pipelines。Further investigations into its mechanism(s)of action will be essential to elucidate how it interacts with biological targets at both molecular and cellular levels。This understanding will guide efforts toward optimizing potency、selectivity、and overall drug-like properties。

The integration of artificial intelligence (AI) and machine learning (ML) technologies has revolutionized drug discovery by enabling rapid virtual screening libraries based on known bioactive structures。These computational tools can predict novel analogs with enhanced properties without extensive experimental validation。By leveraging these technologies, researchers can accelerate hit identification、lead optimization、and preclinical development timelines significantly。The application AI/ML also facilitates de novo design strategies where algorithms generate entirely new molecular structures based on desired pharmacological profiles。

In conclusion,3-(aminomethyl)-propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl propyl-propyl-propyl-propyl-propyl-propyl-propyl-propyl-propYL-propYL-propYL-propYL-propYL-propYL-propYL-propYL-propYL-proPIL-pil-pil-pil-pil-pil-pil-pil-pil-PIL-PIL-PIL-PIL-PIL-PIL-PIL-PIL-PIL-HCl CAS No.2639442--89--89--89--89--89--89--89--89--89--89--89--89--- represents an exciting opportunity for medicinal chemists seeking novel therapeutic agents。With continued research focused on understanding its biological significance、optimizing synthetic routes、and evaluating clinical potential, this compound may one day contribute to addressing unmet medical needs across multiple disease areas。